Cas no 2138294-14-9 (2-methoxy-N-[1-(1,2,4-oxadiazol-3-yl)cyclobutyl]acetamide)

• Product Name: 2-methoxy-N-[1-(1,2,4-oxadiazol-3-yl)cyclobutyl]acetamide
• CAS No: 2138294-14-9
• MF: C₉H₁₃N₃O₃
• MW: 211.217821836472
• CID: 5962964
• PubChem ID: 165457596
• Update Time: 2025-10-29

2-methoxy-N-[1-(1,2,4-oxadiazol-3-yl)cyclobutyl]acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-712585
• 2-methoxy-N-[1-(1,2,4-oxadiazol-3-yl)cyclobutyl]acetamide
• 2138294-14-9

• Inchi： 1S/C9H13N3O3/c1-14-5-7(13)11-9(3-2-4-9)8-10-6-15-12-8/h6H,2-5H2,1H3,(H,11,13)
• InChI Key： KIAJCBLLYBCVCA-UHFFFAOYSA-N
• SMILES： O1C=NC(C2(CCC2)NC(COC)=O)=N1

Computed Properties

• Exact Mass: 211.09569129g/mol
• Monoisotopic Mass: 211.09569129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 77.2Ų

Additional information on 2-methoxy-N-[1-(1,2,4-oxadiazol-3-yl)cyclobutyl]acetamide

Comprehensive Overview of 2-methoxy-N-[1-(1,2,4-oxadiazol-3-yl)cyclobutyl]acetamide (CAS No. 2138294-14-9)

The compound 2-methoxy-N-[1-(1,2,4-oxadiazol-3-yl)cyclobutyl]acetamide (CAS No. 2138294-14-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,2,4-oxadiazole ring and a cyclobutyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 2-methoxy-N-[1-(1,2,4-oxadiazol-3-yl)cyclobutyl]acetamide has surged, driven by advancements in drug discovery and material science. The 1,2,4-oxadiazole ring, in particular, is known for its stability and versatility, making it a popular choice for designing small-molecule inhibitors and ligands. This compound's methoxyacetamide side chain further enhances its solubility and bioavailability, critical factors in medicinal chemistry.

One of the most frequently searched topics related to this compound is its synthetic route. Researchers often inquire about efficient methods to produce 2-methoxy-N-[1-(1,2,4-oxadiazol-3-yl)cyclobutyl]acetamide at scale. Common approaches involve multi-step reactions, including cyclization of amidoximes and coupling with cyclobutyl derivatives. Optimizing these processes is a hot topic in organic synthesis forums, as it directly impacts the compound's accessibility for further studies.

Another area of interest is the compound's potential pharmacological properties. Preliminary studies suggest that 2-methoxy-N-[1-(1,2,4-oxadiazol-3-yl)cyclobutyl]acetamide may exhibit anti-inflammatory or neuroprotective effects, though detailed mechanistic studies are still underway. This aligns with the growing trend of exploring oxadiazole-based therapeutics for treating chronic diseases, a topic frequently discussed in academic and industry circles.

From an SEO perspective, keywords like "1,2,4-oxadiazole synthesis," "cyclobutyl acetamide derivatives," and "bioactive heterocycles" are highly relevant to this compound. These terms reflect the broader interest in structure-activity relationships and drug design, which are central to modern chemistry. By focusing on these aspects, this article aims to provide valuable insights while addressing common queries from researchers and professionals.

In conclusion, 2-methoxy-N-[1-(1,2,4-oxadiazol-3-yl)cyclobutyl]acetamide (CAS No. 2138294-14-9) represents a fascinating example of how heterocyclic chemistry continues to drive innovation. Its combination of a 1,2,4-oxadiazole core and a cyclobutyl group offers numerous possibilities for further exploration, particularly in the realms of medicinal chemistry and material science. As research progresses, this compound is likely to remain a subject of intense study and discussion.